Cas no 4592-94-3 (3-(4-bromophenyl)-3-oxo-propanenitrile)

3-(4-Bromophenyl)-3-oxo-propanenitrile is a brominated aromatic compound featuring a ketone and nitrile functional group, making it a versatile intermediate in organic synthesis. Its structure allows for further functionalization, particularly in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the 4-bromophenyl group enhances reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, while the β-ketonitrile moiety offers opportunities for condensation or cyclization reactions. This compound is valued for its stability, high purity, and consistent performance in multi-step synthetic routes. It is commonly utilized in research and industrial applications where precise molecular architecture is critical. Proper handling and storage are recommended due to its reactive functional groups.
3-(4-bromophenyl)-3-oxo-propanenitrile structure
4592-94-3 structure
Product Name:3-(4-bromophenyl)-3-oxo-propanenitrile
CAS No:4592-94-3
MF:C9H6BrNO
MW:224.054041385651
MDL:MFCD00996063
CID:45185
PubChem ID:329760640
Update Time:2025-05-28

3-(4-bromophenyl)-3-oxo-propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Bromophenyl)-3-oxopropanenitrile
    • (4-Bromobenzoyl)acetonitrile
    • 4-BROMOBENZOYLACETONITRILE
    • p-Bromobenzoylacetonitrile
    • 3-(4-bromphenyl)-3-oxopropanonitril
    • BENZENEPROPANENITRILE, 4-BROMO-BETA-OXO-
    • PubChem12042
    • 4'-bromobenzoylacetonitrile
    • 4-Bromobenzoyl acetonitrile
    • Cambridge id 5628362
    • alpha-Cyano-4'-bromoacetophenone
    • 4-BROMOBENZOYLACETONITIRLE
    • HSNWUXWZCSDJPL-UHFFFAOYSA-N
    • HMS1627O18
    • ZX
    • 3-(4-bromophenyl)-3-oxo-propanenitrile
    • SY096654
    • MFCD00996063
    • CL8862
    • 4-Bromo-A-oxo-benzenepropanenitrile
    • EN300-41329
    • Benzenepropanenitrile, 4-bromo-b-oxo-
    • 4Y-0832
    • J-510659
    • DTXSID50354368
    • 4592-94-3
    • FT-0604206
    • AM1010
    • CS-W013078
    • AB07931
    • SCHEMBL1568921
    • (4-Bromobenzoyl)acetonitrile, 97%
    • Z317042050
    • AKOS000195076
    • 4-BROMO-BETA-OXO-BENZENEPROPANENITRILE
    • DB-021643
    • ALBB-023915
    • STK328162
    • 3-(4-Bromo-phenyl)-3-oxo-propionitrile
    • JR-8665, 3-(4-Bromophenyl)-3-oxopropanenitrile, 97%
    • BUTTPARK 35\09-90
    • 3-(4'-BROMOPHENYL)-3-OXOPROPANENITRILE
    • MDL： MFCD00996063
    • Inchi： 1S/C9H6BrNO/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-4H,5H2
    • InChI Key： HSNWUXWZCSDJPL-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(C(CC#N)=O)=CC=1

Computed Properties

  • Exact Mass: 222.96300
  • Monoisotopic Mass: 222.96328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 40.9

Experimental Properties

  • Density: 1.523±0.06 g/cm3(Predicted)
  • Melting Point: 160-164 °C
  • Boiling Point: 370℃ at 760 mmHg
  • PSA: 40.86000
  • LogP: 2.54548
  • pka: 7.37±0.10(Predicted)

3-(4-bromophenyl)-3-oxo-propanenitrile Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Risk Phrases：R36/37/38
  • Safety Term：S26
  • Storage Condition：Sealed in dry,Room Temperature

3-(4-bromophenyl)-3-oxo-propanenitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(4-bromophenyl)-3-oxo-propanenitrile Pricemore >>

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3-(4-bromophenyl)-3-oxo-propanenitrile Production Method

3-(4-bromophenyl)-3-oxo-propanenitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4592-94-3)3-(4-bromophenyl)-3-oxo-propanenitrile
Order Number:A7196
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):382.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:4592-94-3)3-(4-bromophenyl)-3-oxo-propanenitrile
A7196
Purity:99%
Quantity:100g
Price ($):382.0
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